Cas no 1029747-90-7 (tert-butyl 2-[2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate)

Tert-butyl 2-[2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate is a specialized chemical intermediate used in organic synthesis and pharmaceutical research. Its structure incorporates a tert-butyl ester group and an ethoxyphenyl-substituted isoquinoline core, offering versatility in further functionalization. The compound's stability under mild conditions and well-defined reactivity profile make it suitable for controlled coupling or derivatization reactions. Its ester linkage provides a convenient handle for hydrolysis or transesterification, enabling tailored modifications. The ethoxy and carbonyloxy functionalities enhance solubility in common organic solvents, facilitating handling in synthetic workflows. This intermediate is particularly valuable for constructing complex heterocyclic frameworks in medicinal chemistry applications.
tert-butyl 2-[2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate structure
1029747-90-7 structure
Product Name:tert-butyl 2-[2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate
CAS No:1029747-90-7
MF:C24H25NO6
MW:423.45840716362
CID:5382263
Update Time:2025-10-29

tert-butyl 2-[2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate Chemical and Physical Properties

Names and Identifiers

    • 4-Isoquinolinecarboxylic acid, 2-(4-ethoxyphenyl)-1,2-dihydro-1-oxo-, 2-(1,1-dimethylethoxy)-2-oxoethyl ester
    • tert-butyl 2-[2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate
    • Inchi: 1S/C24H25NO6/c1-5-29-17-12-10-16(11-13-17)25-14-20(18-8-6-7-9-19(18)22(25)27)23(28)30-15-21(26)31-24(2,3)4/h6-14H,5,15H2,1-4H3
    • InChI Key: SLWPVKJRUVSNDN-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)C(C(OCC(OC(C)(C)C)=O)=O)=CN1C1=CC=C(OCC)C=C1

tert-butyl 2-[2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate Pricemore >>

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Additional information on tert-butyl 2-[2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate

Comprehensive Guide to tert-butyl 2-[2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate (CAS No. 1029747-90-7)

tert-butyl 2-[2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate (CAS No. 1029747-90-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This ester derivative, characterized by its isoquinoline core and ethoxy phenyl substituent, is widely studied for its role in drug discovery and development. Researchers and industry professionals frequently search for information on its synthesis, properties, and applications, making it a trending topic in scientific discussions.

The compound's molecular structure combines a tert-butyl ester group with a dihydroisoquinoline scaffold, which contributes to its stability and reactivity. Its CAS No. 1029747-90-7 is often used as a key identifier in chemical databases and patent literature. Given the growing interest in small-molecule therapeutics and targeted drug delivery systems, this compound has become a subject of exploration for its potential in modulating biological pathways. Its ethoxy phenyl moiety, in particular, is associated with enhanced solubility and bioavailability, making it a valuable building block in medicinal chemistry.

One of the most frequently asked questions about tert-butyl 2-[2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate revolves around its synthetic routes. The compound is typically prepared through multi-step organic reactions, including esterification and coupling reactions, which are optimized for high yield and purity. Researchers also inquire about its spectroscopic properties, such as NMR and mass spectrometry data, to confirm its structural integrity. These details are crucial for laboratories focusing on high-throughput screening and lead optimization in drug development.

In the context of pharmaceutical applications, this compound has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its isoquinoline framework is known to interact with various enzymes and receptors, making it a candidate for developing kinase inhibitors and anti-inflammatory agents. Additionally, its tert-butyl ester group offers advantages in prodrug design, where controlled release of active metabolites is desired. These attributes align with current trends in precision medicine and personalized therapeutics, which prioritize compounds with tailored pharmacological profiles.

From a commercial perspective, tert-butyl 2-[2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its market demand is driven by the increasing focus on novel drug candidates and chemical probes for biological studies. Quality control measures, such as HPLC and chiral analysis, are often highlighted in product specifications to ensure compliance with industry standards. As the field of drug discovery evolves, this compound is expected to remain relevant in the development of next-generation therapeutics.

In summary, tert-butyl 2-[2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carbonyloxy]acetate (CAS No. 1029747-90-7) represents a versatile and scientifically significant compound with broad applications in medicinal chemistry. Its structural complexity and functional groups make it a valuable tool for researchers exploring new therapeutic avenues. By staying updated on the latest advancements and market trends, professionals can leverage this compound's potential to address unmet medical needs and contribute to the future of healthcare innovation.

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